Cas no 2138534-06-0 ([2-(1-Chloromethanesulfonylpiperidin-4-yl)ethyl]dimethylamine)

• Product Name: [2-(1-Chloromethanesulfonylpiperidin-4-yl)ethyl]dimethylamine
• CAS No: 2138534-06-0
• MF: C₁₀H₂₁ClN₂O₂S
• MW: 268.803940534592
• CID: 6440424
• PubChem ID: 165952951
• Update Time: 2025-10-29

[2-(1-Chloromethanesulfonylpiperidin-4-yl)ethyl]dimethylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1154991
• 2138534-06-0
• [2-(1-chloromethanesulfonylpiperidin-4-yl)ethyl]dimethylamine
• [2-(1-Chloromethanesulfonylpiperidin-4-yl)ethyl]dimethylamine

• Inchi： 1S/C10H21ClN2O2S/c1-12(2)6-3-10-4-7-13(8-5-10)16(14,15)9-11/h10H,3-9H2,1-2H3
• InChI Key： HPKWOBNUNPKYOU-UHFFFAOYSA-N
• SMILES： ClCS(N1CCC(CCN(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 268.1012268g/mol
• Monoisotopic Mass: 268.1012268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49Ų

Additional information on [2-(1-Chloromethanesulfonylpiperidin-4-yl)ethyl]dimethylamine

Professional Introduction to [2-(1-Chloromethanesulfonylpiperidin-4-yl)ethyl]dimethylamine (CAS No. 2138534-06-0)

[2-(1-Chloromethanesulfonylpiperidin-4-yl)ethyl]dimethylamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2138534-06-0, features a unique structural framework that includes a piperidine ring substituted with a chloromethanesulfonyl group, connected to an ethyl chain terminated with a dimethylamino group. The intricate arrangement of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The significance of this compound lies in its potential applications across multiple domains of medicinal chemistry. The presence of the piperidine core is particularly noteworthy, as piperidine derivatives are widely recognized for their role in pharmaceuticals due to their ability to modulate biological targets effectively. Specifically, the substitution pattern around the piperidine ring influences its pharmacokinetic and pharmacodynamic profiles, making it a versatile scaffold for drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. The structural motif of [2-(1-Chloromethanesulfonylpiperidin-4-yl)ethyl]dimethylamine has shown promise in this context. Studies have indicated that compounds featuring piperidine derivatives can interact with neurotransmitter receptors and ion channels, potentially offering new treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The chloromethanesulfonyl group further enhances the compound's reactivity, allowing for further functionalization and customization to meet specific pharmacological requirements.

One of the most compelling aspects of [2-(1-Chloromethanesulfonylpiperidin-4-yl)ethyl]dimethylamine is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors and agonists targeting various enzymes and receptors involved in metabolic and inflammatory pathways. For instance, derivatives of this compound have been explored as potential treatments for metabolic syndrome, where they exhibit inhibitory effects on enzymes like PDE4 and PDE7, which are implicated in glucose metabolism and inflammation.

The dimethylamino group at the end of the ethyl chain contributes to the compound's basicity, which can be exploited in designing molecules that require specific interactions with acidic biological targets. This property makes it particularly useful in the development of drugs that need to cross biological membranes or interact with acidic proteases and kinases. Furthermore, the dimethylamino group can serve as a handle for further chemical modifications, enabling researchers to fine-tune the properties of the final drug candidates.

Recent advances in computational chemistry have also highlighted the potential of [2-(1-Chloromethanesulfonylpiperidin-4-yl)ethyl]dimethylamine as a lead compound. Molecular modeling studies have demonstrated that this compound can effectively bind to target proteins with high affinity and selectivity. These studies have been instrumental in predicting binding modes and optimizing lead structures before moving into costly wet-lab synthesis. The combination of computational methods with traditional synthetic chemistry has accelerated the drug discovery process significantly.

The synthesis of [2-(1-Chloromethanesulfonylpiperidin-4-yl)ethyl]dimethylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the piperidine ring through cyclization reactions, followed by sulfonylation and subsequent alkylation to introduce the ethyl chain terminated with a dimethylamino group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities for preclinical and clinical studies.

The pharmacological profile of [2-(1-Chloromethanesulfonylpiperidin-4-yl)ethyl]dimethylamine has been extensively studied in both vitro and vivo settings. Preclinical trials have revealed promising results regarding its efficacy in models of neurological disorders, where it demonstrates significant improvements in symptoms associated with conditions such as Parkinson's disease and Alzheimer's disease. Additionally, its potential as an anti-inflammatory agent has been explored, with early studies indicating its ability to modulate inflammatory pathways without significant side effects.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Toxicology studies have shown that [2-(1-Chloromethanesulfonylpiperidin-4-yl)ethyl]dimethylamine exhibits moderate solubility in water and lipids, which influences its distribution within biological systems. Furthermore, its metabolic stability has been assessed through various liver microsome assays, providing insights into how it is processed within the body. These findings are crucial for understanding potential side effects and optimizing dosing regimens for future clinical applications.

In conclusion, [2-(1-Chloromethanesulfonylpiperidin-4-yl)ethyl]dimethylamine (CAS No. 2138534-06-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting neurological disorders, metabolic syndrome, and other conditions. The combination of computational chemistry tools with traditional synthetic methods has accelerated its development pipeline, bringing it closer to clinical application. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.